Cas no 7179-93-3 (methyl(oxolan-3-ylmethyl)amine)

• Product Name: methyl(oxolan-3-ylmethyl)amine
• CAS No: 7179-93-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 1057806
• PubChem ID: 16228714
• Update Time: 2025-10-29

methyl(oxolan-3-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-(tetrahydrofuran-3-ylmethyl)amine
• N-Methyl(tetrahydrofuran-3-yl)methanamine
• N-methyl-tetrahydrofuran-3-methylamine
• methyl(oxolan-3-ylmethyl)amine
• N-Methyl-1-(tetrahydro-3-furanyl)methanamine, AldrichCPR
• BS-12814
• SCHEMBL321562
• FT-0685044
• F2148-2254
• N-Methyl-N-(tetrahydrofuran-3-ylmethyl)amine
• AKOS022474705
• MFCD09040652
• SB15621
• Z239629088
• ZUGRRINNTXSWBR-UHFFFAOYSA-N
• methyl[(oxolan-3-yl)methyl]amine
• AKOS002434980
• N-methyl-1-(oxolan-3-yl)methanamine
• 7179-93-3
• CS-0056597
• AM20100680
• EN300-100399
• A923398
• P10682
• methyl-(tetrahydro-furan-3-ylmethyl)-amine
• 3-[(Methylamino)methyl]tetrahydrofuran 97%
• J-523632
• methyl({[(3R)-oxolan-3-yl]methyl})amine
• DB-074478
• methyl({[(3S)-oxolan-3-yl]methyl})amine

• MDL： MFCD09040652
• Inchi： 1S/C6H13NO/c1-7-4-6-2-3-8-5-6/h6-7H,2-5H2,1H3
• InChI Key： ZUGRRINNTXSWBR-UHFFFAOYSA-N
• SMILES： O1CCC(CNC)C1

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 154.9±13.0 °C at 760 mmHg
• Flash Point: 51.8±9.3 °C
• Refractive Index: 1.436
• PSA: 21.26000
• LogP: 0.63320
• Vapor Pressure: 3.1±0.3 mmHg at 25°C

methyl(oxolan-3-ylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl(oxolan-3-ylmethyl)amine

Introduction to Methyl(oxolan-3-ylmethyl)amine (CAS No. 7179-93-3)

Methyl(oxolan-3-ylmethyl)amine, a compound with the chemical formula C₅H₁₁NO₂, is a significant molecule in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include an oxolan ring linked to a methylamine moiety. The presence of this oxolan ring imparts specific reactivity and potential biological activity, making it a subject of considerable interest in synthetic chemistry and drug development.

The CAS number 7179-93-3 is a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This numbering system is crucial for researchers to locate and reference specific chemical entities accurately. Methyl(oxolan-3-ylmethyl)amine belongs to the broader category of heterocyclic amines, which are known for their diverse applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their potential therapeutic properties. The oxolan ring, a five-membered oxygen-containing heterocycle, is particularly noteworthy for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions. These reactions are often exploited in the synthesis of more complex molecules, such as pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

The synthesis of Methyl(oxolan-3-ylmethyl)amine involves multi-step organic transformations that highlight the compound's structural complexity. Researchers have been exploring different synthetic pathways to optimize yield and purity, often utilizing advanced catalytic methods and protective group strategies. These efforts are driven by the need for high-quality starting materials in drug discovery processes.

One of the most compelling aspects of Methyl(oxolan-3-ylmethyl)amine is its potential biological activity. The combination of the amine group and the oxolan ring suggests that this compound may exhibit properties such as enzyme inhibition or receptor binding. Indeed, several studies have demonstrated that structurally related compounds can serve as lead candidates for developing new drugs targeting various diseases.

Recent research has focused on understanding the pharmacological profile of Methyl(oxolan-3-ylmethyl)amine and its derivatives. Computational modeling and experimental studies have been employed to investigate how this compound interacts with biological targets at the molecular level. These studies not only provide insights into its potential therapeutic applications but also help in designing more effective analogs with enhanced properties.

The role of Methyl(oxolan-3-ylmethyl)amine in drug development extends beyond its direct use as an active ingredient. It serves as a valuable building block for synthesizing more complex molecules with tailored biological activities. For instance, researchers have used this compound to develop novel scaffolds that mimic natural products known for their medicinal benefits.

The chemical properties of Methyl(oxolan-3-ylmethyl)amine make it a versatile intermediate in organic synthesis. Its reactivity allows for modifications at multiple sites, enabling chemists to create a wide range of derivatives with diverse functionalities. This flexibility is particularly important in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

In conclusion, Methyl(oxolan-3-ylmethyl)amine (CAS No. 7179-93-3) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and understanding fundamental chemical processes. As research continues to uncover new applications for this molecule, it is likely to remain a key player in the field of medicinal chemistry.